Cas no 1807268-47-8 (5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride)

• Product Name: 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride
• CAS No: 1807268-47-8
• MF: C₉H₅Cl₂F₂NO₂S
• MW: 300.109306097031
• CID: 4980420
• Update Time: 2025-05-22

5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5Cl2F2NO2S/c10-3-5-2-8(17(11,15)16)7(9(12)13)1-6(5)4-14/h1-2,9H,3H2
• InChI Key： QFFBNXGSIPCKFQ-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(CCl)C(C#N)=CC=1C(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 414
• XLogP3: 2.7
• Topological Polar Surface Area: 66.3

Additional information on 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride

5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride: A Comprehensive Overview

The compound 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807268-47-8) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group, a chloromethyl substituent, a cyano group, and a difluoromethyl group. These functional groups contribute to its versatile reactivity and make it an essential building block in various chemical reactions.

Recent studies have highlighted the importance of 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride in the synthesis of advanced materials, particularly in the development of high-performance polymers and specialty chemicals. The compound's ability to undergo nucleophilic substitution reactions has been extensively explored, with researchers focusing on its role as an electrophilic sulfonating agent. This property is particularly valuable in the preparation of sulfonated derivatives, which are widely used in industries such as pharmaceuticals, agrochemicals, and electronics.

The synthesis of 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding benzene derivative. The introduction of the sulfonyl chloride group is achieved through sulfonation followed by chlorination, while the substitution of halogen atoms occurs via nucleophilic aromatic substitution. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, enabling the production of high-purity samples suitable for industrial applications.

In terms of physical properties, 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride exhibits a high melting point due to its rigid aromatic structure and strong intermolecular interactions. Its solubility in common organic solvents is moderate, making it suitable for use in both solution-phase and solid-phase synthesis techniques. The compound's stability under thermal and oxidative conditions has also been studied extensively, with results indicating that it retains its integrity under mild reaction conditions.

The chemical reactivity of 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride is primarily governed by the presence of electron-withdrawing groups such as the cyano and difluoromethyl substituents. These groups activate the aromatic ring toward electrophilic substitution, facilitating reactions with nucleophiles such as amines, alcohols, and thiols. Recent research has demonstrated that these reactions can be optimized using microwave-assisted synthesis techniques, leading to higher yields and shorter reaction times.

One of the most promising applications of 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride is in the field of drug discovery. Its ability to form stable sulfonamides makes it an ideal candidate for use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents with improved pharmacokinetic profiles. Additionally, its role as a precursor for sulfonated polymers has opened new avenues in the development of advanced materials for energy storage applications.

In conclusion, 5-Chloromethyl-4-cyano-2-(difluoromethyl)benzenesulfonyl chloride (CAS No. 1807268-47-8) is a versatile compound with a wide range of applications in modern chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new synthetic routes and applications for this compound, its significance in the field of organic chemistry is expected to grow further.